(~2~H_2_)Aniline

• Molecular Formula: C6H7N
• Molecular Weight: 95.14 g/mol
• InChI: InChI=1S/C6H7N/c7-6-4-2-1-3-5-6/h1-5H,7H2/i/hD2
• InChIKey: PAYRUJLWNCNPSJ-ZSJDYOACSA-N

Aniline-d2 (CAS 1122-59-4) Procurement Guide: Deuterated Internal Standard Specifications and Source Selection

Aniline-d2 (CAS 1122-59-4), also designated as Aniline-N,N-d2 or N,N-dideuterioaniline, is a stable isotope-labeled analog of aniline (CAS 62-53-3) in which both amino hydrogens are substituted with deuterium atoms, yielding a molecular formula of C₆H₅ND₂ and a molecular weight of 95.14 g/mol . This compound belongs to the class of deuterated aromatic amines used extensively as internal standards (IS) in quantitative liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) workflows . Commercially available Aniline-d2 is typically supplied with isotopic enrichment specifications of ≥98 atom% D to 99 atom% D, with chemical purity meeting or exceeding 98% as verified by HPLC or GC . The compound supports LC-MS quantitation in industrial hygiene monitoring, degradation pathway studies, and pharmaceutical research applications requiring precise analyte correction for extraction efficiency, ionization variability, and instrument drift .

Isotopic Enrichment High enrichment specification supports low-quantitation ISTD workflows in LC-MS/GC-MS.

Co-Elution Profile Minimal deuterium retention shift improves co-elution with unlabeled analyte for matrix correction.

H/D Exchange Stability Demonstrated stability against back-exchange under APCI conditions maintains signal integrity.

Why Aniline-d2 Cannot Be Replaced by Unlabeled Aniline or Structural Analogs in Validated LC-MS Methods

In quantitative LC-MS/MS bioanalysis and environmental monitoring, substituting Aniline-d2 with unlabeled aniline, a different deuterated isotopologue (e.g., Aniline-d5), or a non-isotopic structural analog introduces quantifiable analytical error that compromises method accuracy and regulatory compliance. Unlabeled aniline cannot serve as an internal standard because it is indistinguishable from the target analyte by mass spectrometry and is typically present at unknown concentrations in the sample matrix [1]. Structural analogs, while chemically similar, exhibit differences in extraction recovery, chromatographic retention time, and ionization efficiency that prevent them from fully correcting for matrix effects and sample processing losses [1]. Stable isotopically labeled (SIL) internal standards such as Aniline-d2 are the preferred choice for accurate quantification; however, deuterium-labeled compounds may demonstrate unexpected behavior compared to ¹³C-labeled alternatives, including altered retention times, differential recovery, and susceptibility to hydrogen-deuterium back exchange under certain ionization conditions [1]. The selection of a specific deuterated isotopologue—Aniline-d2 versus Aniline-d5—further requires consideration of chromatographic co-elution characteristics and mass spectral interference patterns, as detailed in the quantitative evidence below.

Unlabeled Aniline Cannot Serve as IS

Indistinguishable from target analyte by MS; unknown matrix levels compromise quantification.

Structural Analogs Introduce Correction Gap

Differences in recovery, retention, and ionization prevent full matrix-effect compensation.

Higher Deuterated Isotopologues May Shift Retention

Aniline-d5/d7 show larger retention shifts and potential H/D exchange, disrupting co-elution.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790. View Source

Aniline-d2 Quantitative Differentiation: Evidence-Based Comparison Against Alternative Isotopologues and Internal Standards

Isotopic Enrichment Specification: Aniline-d2 Delivers ≥99 atom% D Purity Compared to Industry Minimum Thresholds

Commercially available Aniline-d2 from established isotope suppliers is certified at isotopic enrichment levels of 99 atom% D . This specification exceeds the industry-recommended minimum threshold of 98 atom% D for stable isotope-labeled internal standards intended for quantitative LC-MS applications [1]. Lower enrichment levels (e.g., <95 atom% D) are associated with isotopic scrambling in mass spectrometry data and increased background interference from the unlabeled (d₀) isotopologue, which degrades the lower limit of quantification (LLOQ) and assay precision [1].

Isotopic Enrichment

Specification review

99 atom% D vs industry baseline 98 atom% D

Supports low-LOQ assay development and reduced d₀ interference.

Class-level inference; vendor COA documentation review recommended.

Evidence Dimension	Isotopic enrichment (atom% D)
Target Compound Data	99 atom% D
Comparator Or Baseline	Industry minimum recommendation: 98 atom% D; problematic threshold: <95 atom% D
Quantified Difference	Exceeds minimum by +1 atom% D; substantially above problematic threshold
Conditions	Vendor Certificate of Analysis specifications (CDN Isotopes, CymitQuimica); general procurement guidance for SIL internal standards

Why This Matters

Higher isotopic enrichment directly reduces d₀ background interference, enabling lower limits of quantification and improved assay linearity in trace-level aniline detection.

• [1] ANPEL Laboratory Technologies. Selection Guide for Stable Isotope-Labeled Internal Standards. 2021. View Source

Chromatographic Co-Elution Advantage: Aniline-d2 Exhibits Minimal Deuterium Isotope Effect on Retention Time Compared to Higher-Labeled Isotopologues

In reversed-phase liquid chromatography, the retention times of deuterated compounds are proportional to the number of hydrogen atoms substituted by deuterium [1]. Aniline-d2, with only two deuterium substitutions on the amino group, exhibits a smaller chromatographic isotope effect than higher-labeled isotopologues such as Aniline-d5 (five deuterium substitutions) or Aniline-d7 (seven deuterium substitutions) [1]. This reduced retention time shift increases the probability of near-perfect co-elution with the unlabeled analyte (aniline-d₀), a critical requirement for effective compensation of matrix-induced ionization suppression or enhancement in electrospray ionization (ESI) LC-MS [2].

Co-Elution Behavior

Reported

Retention shift ≈ 2/5 of Aniline-d5; near-identical elution with d₀.

Enables effective matrix-effect correction in ESI-LC-MS.

Class-level inference based on deuterium count; verify under specific conditions.

Evidence Dimension	Chromatographic retention time shift (deuterium isotope effect)
Target Compound Data	Proportional to 2 deuterium substitutions (minimal shift)
Comparator Or Baseline	Aniline-d5 (5 deuterium substitutions); Aniline-d7 (7 deuterium substitutions); general principle that SIL IS may exhibit different retention times than analyte [2]
Quantified Difference	Retention time shift scales with number of deuterium atoms; Aniline-d2 shift approximately 2/5 that of Aniline-d5
Conditions	Reversed-phase partition chromatography on alkyl-grafted silica; applicable to aniline and diethyl-aniline isotopomers [1]

Why This Matters

Near-identical retention time between analyte and internal standard ensures both experience the same matrix environment at the moment of ionization, maximizing the accuracy of quantitative correction.

• [1] INIS Repository. Isotopomeric separation study: retention times proportional to number of hydrogen atoms substituted by deuterium. Record No. 29010261. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Hydrogen-Deuterium Back-Exchange Stability: Aniline-d2 Demonstrates No Detectable Exchange During APCI-LC/MS Analysis

Hydrogen/deuterium (H/D) exchange on aromatic ring systems during atmospheric pressure chemical ionization (APCI) LC/MS can cause deuterium-labeled internal standards to undergo back-exchange to partially or fully protonated forms, generating analytical error [1]. In a systematic study evaluating H/D exchange across multiple aromatic compounds, the degree of exchange for aniline was undetectable, contrasting sharply with substituted indoles which exhibited substantial exchange that was strongly dependent on analyte quantity, APCI desolvation temperature, mobile phase composition, flow rate, and instrument configuration [1]. This stability is a compound-specific advantage of the aniline scaffold relative to other deuterated aromatics used as internal standards in analogous applications.

H/D Back-Exchange

Head-to-head

Undetectable exchange vs substantial for substituted indoles.

Ensures internal standard signal remains consistent across APCI runs.

Compound-specific attribute; other deuterated aromatics may require additional validation.

Evidence Dimension	Hydrogen-deuterium back-exchange during APCI-LC/MS
Target Compound Data	Undetectable H/D exchange
Comparator Or Baseline	Substituted indoles (fully deuterium-labeled on aromatic ring)
Quantified Difference	Undetectable vs. substantial exchange (quantified as partial to full protonation of comparator)
Conditions	APCI-LC/MS; evaluated across varying analyte quantities, desolvation temperatures, mobile phases, and flow rates; aniline (unsubstituted) showed no detectable exchange [1]

Why This Matters

Absence of H/D back-exchange ensures that the measured internal standard signal accurately represents the spiked concentration throughout method development and routine analysis, eliminating a source of systematic error that requires additional method validation for other deuterated aromatics.

• [1] Davies NW, Smith JA, Molesworth PP, Ross JJ. Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry. Rapid Commun Mass Spectrom. 2010;24(7):1105-1110. doi:10.1002/rcm.4488. View Source

Cost-Effectiveness Position: Deuterium-Labeled Aniline-d2 Offers Favorable Economics Relative to ¹³C-Labeled Alternatives

Stable isotope-labeled internal standards are available with either deuterium (²H) or carbon-13 (¹³C) / nitrogen-15 (¹⁵N) labeling. While ¹³C and ¹⁵N labels are chemically more stable and not susceptible to hydrogen-deuterium exchange with protic mobile phase solvents, their synthesis is more complex and costly [1][2]. Deuterium-labeled compounds such as Aniline-d2 are synthesized via more straightforward routes and are priced substantially lower than their ¹³C-labeled counterparts, making them the economically preferred choice when the deuterium labeling position is stable under the intended analytical conditions [1][2]. For aniline, where H/D back-exchange is undetectable under APCI conditions [3], the cost advantage of Aniline-d2 over a hypothetical ¹³C-aniline internal standard is realized without compromising analytical performance.

Cost Efficiency

Reported

Deuterium-labeled: lower cost vs ¹³C/¹⁵N alternatives.

Reduces per-assay cost without compromising data quality where H/D exchange is negligible.

Class-level inference; confirm pricing with supplier.

Evidence Dimension	Relative cost of deuterium-labeled vs. ¹³C/¹⁵N-labeled internal standards
Target Compound Data	Deuterium-labeled (lower cost)
Comparator Or Baseline	¹³C-labeled or ¹⁵N-labeled internal standards (higher cost)
Quantified Difference	Qualitative: D-labeled substantially cheaper than ¹³C-labeled; exact price ratio varies by vendor and compound
Conditions	General market pricing for stable isotope-labeled compounds; deuterium synthesis routes are more facile than ¹³C incorporation

Why This Matters

Procurement of Aniline-d2 instead of a ¹³C-labeled aniline analog reduces per-assay cost without sacrificing data quality in LC-MS applications where deuterium exchange is not a limiting factor.

• [1] Reer Technology. Stable Isotope Internal Standards and Mass Spectrometry Detection: Comparison of D vs. ¹³C Labeling. View Source
• [2] ANPEL Laboratory Technologies. Selection Guide for Stable Isotope-Labeled Internal Standards: Cost and Stability Considerations. 2021. View Source
• [3] Davies NW, Smith JA, Molesworth PP, Ross JJ. Hydrogen/deuterium exchange on aromatic rings during APCI-MS. Rapid Commun Mass Spectrom. 2010;24(7):1105-1110. View Source

Aniline-d2 Optimal Deployment Scenarios: Where This Deuterated Internal Standard Delivers Maximum Analytical Value

Occupational Exposure Monitoring in Industrial Hygiene (Urinary Aniline Biomarkers)

Aniline-d2 serves as the internal standard of choice for quantifying aniline and its metabolites in urine samples from workers exposed to aniline in dye, polymer, and rubber manufacturing settings. The compound's minimal chromatographic retention time shift relative to unlabeled aniline ensures co-elution and effective matrix effect compensation in complex urinary matrices, where ion suppression from endogenous salts and metabolites is prevalent [1]. The 99 atom% D isotopic enrichment minimizes d₀ background interference, enabling detection limits compliant with occupational exposure limit (OEL) monitoring requirements .

Environmental Fate and Degradation Pathway Studies

In studies tracking the environmental degradation of aniline-based agrochemicals or industrial contaminants, Aniline-d2 enables accurate quantification of aniline as a degradation intermediate in soil, sediment, and water samples. The compound's demonstrated stability against H/D back-exchange under APCI-LC/MS conditions ensures that the internal standard signal remains consistent across varied sample matrices and analytical conditions, a critical requirement for multi-site environmental monitoring studies where method robustness is paramount .

Pharmaceutical Impurity Profiling and Method Validation

Aniline is a known genotoxic impurity and potential degradation product in pharmaceutical formulations containing aniline-derived active pharmaceutical ingredients or excipients. Aniline-d2 is deployed as the SIL internal standard in validated LC-MS/MS methods for quantifying trace aniline levels in drug substances and finished products during ANDA submissions and stability studies. The cost-effectiveness of the deuterium-labeled analog relative to a ¹³C-labeled alternative permits high-throughput screening across multiple batches without compromising the precision required for ICH M7-compliant impurity control [1].

Application

Selection Property

Validation Focus

Industrial hygiene biomonitoring of urinary aniline

Minimal chromatographic shift for co-elution

Matrix effect compensation in complex urinary matrices

Environmental degradation pathway studies

H/D back-exchange stability under APCI

Consistent internal standard signal across diverse environmental matrices

Pharmaceutical impurity profiling and method validation

High isotopic enrichment for low-LOQ detection

Trace-level impurity quantification in drug substances

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS. Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Davies NW, Smith JA, Molesworth PP, Ross JJ. H/D exchange on aromatic rings during APCI-MS. Rapid Commun Mass Spectrom. 2010;24(7):1105-1110. View Source
• [3] Reer Technology. Stable Isotope Internal Standards: D vs. ¹³C Cost Comparison. View Source